2-Amino-1-(4-cyanophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• IUPAC Name: 2-amino-1-(4-cyanophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C23H19N5O3S/c1-23(2)9-16-21(17(29)10-23)20(18-7-8-19(32-18)28(30)31)15(12-25)22(26)27(16)14-5-3-13(11-24)4-6-14/h3-8,20H,9-10,26H2,1-2H3
• InChI Key: SPBRIKCCSKQFIR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(N2C3=CC=C(C=C3)C#N)N)C#N)C4=CC=C(S4)[N+](=O)[O-])C(=O)C1)C
• Molecular Formula: C23H19N5O3S
• Molecular Weight: 445.5 g/mol

Description

2-Amino-1-(4-cyanophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a complex organic compound with a unique structure that includes a quinoline core, a thienyl group, and multiple functional groups such as amino, cyano, and nitro groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(4-cyanophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through a Povarov reaction, which involves the cycloaddition of an aniline derivative with an aldehyde and an alkene.

Introduction of the Thienyl Group: The thienyl group can be introduced via a Suzuki coupling reaction, where a thienyl boronic acid reacts with a halogenated quinoline derivative.

Functional Group Modifications: The amino, cyano, and nitro groups are introduced through various substitution reactions, often involving nitration, cyanation, and amination reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thienyl and quinoline rings, leading to the formation of sulfoxides or quinoline N-oxides.

Reduction: Reduction reactions can target the nitro group, converting it to an amino group, which can further participate in various coupling reactions.

Substitution: The compound can undergo electrophilic and nucleophilic substitution reactions, particularly at the positions adjacent to the functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation are often used.

Substitution: Reagents like halogenating agents, nucleophiles (e.g., amines, thiols), and electrophiles (e.g., alkyl halides) are commonly employed.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation of the thienyl group may yield sulfoxides, while reduction of the nitro group yields amino derivatives.

Scientific Research Applications

2-Amino-1-(4-cyanophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile has several applications in scientific research:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly as an antimicrobial or anticancer agent.

Materials Science: Its ability to undergo various chemical modifications makes it useful in the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound can be used as a probe to study biological pathways and interactions, particularly those involving quinoline derivatives.

Mechanism of Action

The mechanism of action of this compound depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors. The presence of multiple functional groups allows it to form various interactions, including hydrogen bonding, π-π stacking, and electrostatic interactions, which can modulate its activity.

Comparison with Similar Compounds

Similar Compounds

Quinoline Derivatives: Compounds like chloroquine and quinine share the quinoline core and have similar biological activities.

Thienyl Derivatives: Compounds with thienyl groups, such as thienylpyridines, are known for their electronic properties.

Nitroaromatics: Compounds like nitrobenzene and nitroaniline share the nitro group and are known for their reactivity.

Uniqueness

The uniqueness of 2-Amino-1-(4-cyanophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile lies in its combination of multiple functional groups and a complex structure, which allows for a wide range of chemical modifications and applications.